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Compound Name: 2-Methyl-1H-pyrrolo[2,3-c]pyridine
CAS No.: 65645-56-9
Cat. No.: B1313987

Get Quote

Introduction: The Significance of the 6-Azaindole
Scaffold

The 6-azaindole (1H-pyrrolo[2,3-c]pyridine) core is a privileged heterocyclic scaffold in modern
medicinal chemistry. As a bioisostere of the natural indole nucleus, it offers unique
physicochemical properties, including improved aqueous solubility and the ability to act as a
hydrogen bond acceptor via the pyridine nitrogen.[1][2] These attributes make it a cornerstone
in the design of novel therapeutics. Notably, the 6-azaindole system is integral to Fostemsauvir,
an FDA-approved HIV entry inhibitor, and YH4808, a promising drug candidate for reflux
esophagitis.[3] The 2-methyl substituted variant, 2-methyl-6-azaindole, is a key building block
for accessing a wide range of biologically active molecules, demanding robust and scalable
synthetic routes.

This guide provides an in-depth analysis of the primary synthetic strategies for preparing 2-
methyl-6-azaindole, focusing on the selection of starting materials and the rationale behind
various reaction protocols.
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Retrosynthetic Analysis: Key Disconnection
Approaches

The synthesis of the 2-methyl-6-azaindole core can be approached through several established
strategies, each with distinct advantages concerning starting material availability, scalability,
and functional group tolerance. The most prominent methods involve forming the pyrrole ring
onto a pre-existing pyridine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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